Cas no 181864-78-8 (2-(Dicyclohexylphosphino)ethyltrimethylammonium chloride)

• Product Name: 2-(Dicyclohexylphosphino)ethyltrimethylammonium chloride
• CAS No: 181864-78-8
• MF: C₁₇H₃₅ClNP
• MW: 319.893265008926
• MDL: MFCD05664248
• CID: 226386
• PubChem ID: 15535162
• Update Time: 2025-06-08

2-(Dicyclohexylphosphino)ethyltrimethylammonium chloride Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,2-(dicyclohexylphosphino)-N,N,N-trimethyl-, chloride (1:1)
• 2-(Dicyclohexylphosphinoethyl)Trimethylammonium Chloride
• [2-(Dicyclohexylphosphino)ethyl]trimethylammonium chloride
• 2-dicyclohexylphosphanylethyl(trimethyl)azanium,chloride
• (Cy2PC2H4NMe3)Cl
• cyclohexyl-amphos chloride
• Ethanaminium,2-(dicyclohexylphosphino)-N,N,N-trimethyl-,chloride
• 2-(DICYCLOHEXYLPHOSPHINOETHYL)TRIMETHYL&
• 2-(Dicyclohexylphosphinoethyl)trimethylammonium chloride,97%
• [2-(Dicyclohexylphosphino)ethyl]trimethylammoniumchloride,min.95%
• [2-(Dicyclohexylphosphino)ethyl]trimethylammonium chloride, min. 95%
• 2-(Dicyclohexylphosphanyl)-N,N,N-trimethylethan-1-aminium chloride
• BP-12213
• 181864-78-8
• 2-(dicyclohexylphosphino)-n,n,n-trimethylethanaminium chloride
• AKOS025294765
• J-011640
• 2-dicyclohexylphosphanylethyl(trimethyl)azanium;chloride
• SCHEMBL226815
• DTXSID00573805
• [2-(Dicyclohexylphosphino)ethyl]trimethylammoniumchloride
• 2-(dicyclohexylphosphino)-n,n,n-trimethylethanaminiumchloride
• CS-0087467
• MFCD05664248
• 2-(Dicyclohexylphosphino)ethyltrimethylammonium chloride

• MDL： MFCD05664248
• Inchi： 1S/C17H35NP.ClH/c1-18(2,3)14-15-19(16-10-6-4-7-11-16)17-12-8-5-9-13-17;/h16-17H,4-15H2,1-3H3;1H/q+1;/p-1
• InChI Key： ADRQXJKZPSRURO-UHFFFAOYSA-M
• SMILES： [Cl-].P(CC[N+](C)(C)C)(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 319.22000
• Monoisotopic Mass: 319.2195648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 223 °C (dec.)(lit.)
• Stability/Shelf Life: hygroscopic
• PSA: 13.59000
• LogP: 1.84390
• Solubility: Not available

2-(Dicyclohexylphosphino)ethyltrimethylammonium chloride Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts

Additional information on 2-(Dicyclohexylphosphino)ethyltrimethylammonium chloride

Comprehensive Overview of 2-(Dicyclohexylphosphino)ethyltrimethylammonium chloride (CAS No. 181864-78-8)

2-(Dicyclohexylphosphino)ethyltrimethylammonium chloride (CAS No. 181864-78-8) is a highly specialized quaternary ammonium phosphine ligand widely utilized in advanced catalytic systems and organometallic chemistry. This compound combines the unique properties of a phosphine group with a cationic quaternary ammonium moiety, making it invaluable in asymmetric synthesis, cross-coupling reactions, and other transition metal-catalyzed processes. Its structural versatility allows for applications in pharmaceutical intermediates, agrochemicals, and material science, aligning with current trends in sustainable chemistry and green synthesis.

The growing demand for efficient catalysts in drug discovery and fine chemical production has placed compounds like 2-(Dicyclohexylphosphino)ethyltrimethylammonium chloride at the forefront of research. Recent studies highlight its role in palladium-catalyzed C-C bond formation, a critical step in synthesizing complex organic molecules. Researchers are particularly interested in its water-soluble derivatives, which address challenges in homogeneous catalysis and reaction selectivity—topics frequently searched in academic and industrial databases.

From an industrial perspective, this compound’s stability under aerobic conditions and compatibility with polar solvents make it ideal for large-scale applications. Its ligand properties are often compared to BINAP and Xantphos in terms of electronic tuning capabilities, a common query among chemists optimizing catalytic systems. Additionally, its quaternary ammonium group enhances solubility in ionic liquids, a trending area in green chemistry innovations.

In the context of AI-driven drug design and high-throughput screening, 2-(Dicyclohexylphosphino)ethyltrimethylammonium chloride is gaining attention for its potential to accelerate molecular docking simulations. Computational chemists frequently search for phosphine-based ligands with predictable coordination behavior, a niche where this compound excels. Its steric and electronic profiles are well-documented in peer-reviewed journals, making it a reliable choice for mechanistic studies.

Environmental considerations also play a role in its popularity. The compound’s low volatility and recyclability in catalytic cycles align with the Principles of Green Chemistry, a hot topic in both academic and regulatory circles. Users often inquire about its biodegradability and toxicity thresholds, reflecting broader concerns about sustainable chemical practices.

For synthetic chemists, the practical handling of 2-(Dicyclohexylphosphino)ethyltrimethylammonium chloride is straightforward due to its crystalline solid form and air stability. Storage recommendations typically emphasize anhydrous conditions to preserve its reactivity, a detail frequently overlooked in early-stage research. Its NMR spectra and HPLC purity data are widely available, addressing another common search query among quality control professionals.

In summary, 2-(Dicyclohexylphosphino)ethyltrimethylammonium chloride (CAS No. 181864-78-8) bridges fundamental research and industrial applications, offering solutions for chiral synthesis, catalyst recovery, and process intensification. Its interdisciplinary relevance ensures continued interest across pharmaceutical, materials, and environmental science sectors.